Polyamine which produces a variety of modulatory effects on the NMDA receptor channel, acting through a specific site on the complex which can cause both agonist and antagonist effects.
Spermine tetrahydrochloride
CAS No.: 306-67-2
Cat. No.: VC0004286
Molecular Formula: C10H30Cl4N4
Molecular Weight: 348.2 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 306-67-2 |
|---|---|
| Molecular Formula | C10H30Cl4N4 |
| Molecular Weight | 348.2 g/mol |
| IUPAC Name | N,N'-bis(3-aminopropyl)butane-1,4-diamine;tetrahydrochloride |
| Standard InChI | InChI=1S/C10H26N4.4ClH/c11-5-3-9-13-7-1-2-8-14-10-4-6-12;;;;/h13-14H,1-12H2;4*1H |
| Standard InChI Key | XLDKUDAXZWHPFH-UHFFFAOYSA-N |
| SMILES | C(CCNCCCN)CNCCCN.Cl.Cl.Cl.Cl |
| Canonical SMILES | C(CCNCCCN)CNCCCN.Cl.Cl.Cl.Cl |
Spermine tetrahydrochloride is a polyamine compound that plays a crucial role in various biological processes. It is known for its modulatory effects on the N-methyl-D-aspartate (NMDA) receptor, acting through a specific site on the receptor complex, which can result in both agonist and antagonist effects . This compound is widely used in research, particularly in neuroscience, cell culture, pharmaceutical development, gene therapy, and antioxidant studies .
Neuroscience and Neuroprotection
Spermine tetrahydrochloride is used in neuroscience research to study neuronal function and neuroprotection. It helps in understanding synaptic transmission and neurodegenerative diseases . At high concentrations, spermine exhibits neuroprotective effects by blocking NMDA receptors and voltage-activated calcium channels, which can mitigate neurotoxicity .
Cell Culture and Tissue Engineering
In cell culture systems, spermine tetrahydrochloride acts as a growth factor, promoting cell proliferation and differentiation. This is particularly beneficial in stem cell research and tissue engineering applications .
Pharmaceutical Development
The compound serves as a stabilizing agent in drug formulations, enhancing the solubility and bioavailability of certain therapeutic compounds .
Gene Therapy
Spermine tetrahydrochloride is employed in gene therapy to improve the efficiency of nucleic acid delivery methods .
Antioxidant Research
It is explored for its potential antioxidant properties, contributing to studies aimed at reducing oxidative stress in biological systems .
DNA Precipitation and Other Applications
Spermine tetrahydrochloride is commonly used for the precipitation of DNA from low salt aqueous buffers. This application is critical in molecular biology for DNA isolation and flow cytometric analysis .
Flow Cytometric Analysis
The compound has been utilized to precipitate DNA for flow cytometric analysis in various tissues, including breast cancer, salivary gland, renal, and thyroid tumors, as well as chicken red blood cells .
MALDI-MS Analysis
Spermine is also used as a matrix in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry (MALDI-MS) for analyzing glycoconjugates and oligonucleotides .
Safety and Handling
Spermine tetrahydrochloride is a hygroscopic powder that should be stored in a cool, dry place under desiccating conditions. It is soluble in water and should be handled with protective equipment such as gloves and eyeshields .
Safety Information
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